Cas no 29912-44-5 (2-Adamantyl-4-tert-butylphenol)

• Product Name: 2-Adamantyl-4-tert-butylphenol
• CAS No: 29912-44-5
• Molecular Formula: C₂₀H₂₈O
• Molecular Weight: 284.4357
• MDL: MFCD00168145
• CID: 5083020
• PubChem ID: 3429412

2-Adamantyl-4-tert-butylphenol Properties

Names and Identifiers

• 2-adamantyl-4-tert-butylphenol
• 2-(1-adamantyl)-4-tert-butylphenol
• 2-(1-adamantyl)-4-t-butylphenol
• 2-(ADAMANTAN-1-YL)-4-TERT-BUTYLPHENOL
• D94402
• 29912-44-5
• AS-75952
• SCHEMBL3846962

• MDL： MFCD00168145
• InChIKey： ANLXUFMFSLQLSR-UHFFFAOYSA-N
• Inchi： 1S/C20H28O/c1-19(2,3)16-4-5-18(21)17(9-16)20-10-13-6-14(11-20)8-15(7-13)12-20/h4-5,9,13-15,21H,6-8,10-12H2,1-3H3
• SMILES： O([H])C1C([H])=C([H])C(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=C([H])C=1C12C([H])([H])C3([H])C([H])([H])C([H])(C([H])([H])C([H])(C3([H])[H])C1([H])[H])C2([H])[H]

Computed Properties

• Exact Mass: 284.214015512g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 284.214015512g/mol
• Heavy Atom Count: 21
• Complexity: 363
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.6
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cyclohexylphenols